Cas no 5576-19-2 (2,2'-Dibromooctafluorobiphenyl)

• Product Name: 2,2'-Dibromooctafluorobiphenyl
• CAS No: 5576-19-2
• MF: C₁₂Br₂F₈
• MW: 455.923629760742
• CID: 2855253
• PubChem ID: 12571898
• Update Time: 2025-04-21

2,2'-Dibromooctafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7044654
• 2,2'-dibromooctafluorobiphenyl
• AKOS037621495
• 1-Bromo-2-(2-bromo-3,4,5,6-tetrafluoro-phenyl)-3,4,5,6-tetrafluoro-benzene
• 2,2'-Dibromooctafluorobiphenyl, 97%
• 1-bromo-2-(2-bromo-3,4,5,6-tetrafluorophenyl)-3,4,5,6-tetrafluorobenzene
• 5576-19-2
• 2,2'-Dibromooctafluorobiphenyl 97%
• 2,2'-Dibromooctafluorobiphenyl

• Inchi： 1S/C12Br2F8/c13-3-1(5(15)9(19)11(21)7(3)17)2-4(14)8(18)12(22)10(20)6(2)16
• InChI Key： CZEFBGCEVOAASZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C1C(=C(C(=C(C=1Br)F)F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 455.82185g/mol
• Monoisotopic Mass: 453.82390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls